(6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
(6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
Bicuculline methiodide is a GABA(A) receptor antagonist. Bicuculline methiodide attenuates inflammation by inhibiting the production of proinflammatory cytokines, such as tumor necrosis factor-alpha, and by increasing the production of the anti-inflammatory cytokine interleukin-10, both of which play important roles in the pathogenesis of sepsis.
Brand Name:
Vulcanchem
CAS No.:
40709-69-1
VCID:
VC0521205
InChI:
InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m0./s1
SMILES:
C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-]
Molecular Formula:
C21H20INO6
Molecular Weight:
509.3 g/mol
(6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide
CAS No.: 40709-69-1
Inhibitors
VCID: VC0521205
Molecular Formula: C21H20INO6
Molecular Weight: 509.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 40709-69-1 |
---|---|
Product Name | (6S)-6-[(5R)-6,6-Dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide |
Molecular Formula | C21H20INO6 |
Molecular Weight | 509.3 g/mol |
IUPAC Name | (6R)-6-[(5S)-6,6-dimethyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-6-ium-5-yl]-6H-furo[3,4-g][1,3]benzodioxol-8-one;iodide |
Standard InChI | InChI=1S/C21H20NO6.HI/c1-22(2)6-5-11-7-15-16(26-9-25-15)8-13(11)18(22)19-12-3-4-14-20(27-10-24-14)17(12)21(23)28-19;/h3-4,7-8,18-19H,5-6,9-10H2,1-2H3;1H/q+1;/p-1/t18-,19+;/m0./s1 |
Standard InChIKey | HKJKCPKPSSVUHY-VOMIJIAVSA-M |
Isomeric SMILES | C[N+]1(CCC2=CC3=C(C=C2[C@H]1[C@H]4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-] |
SMILES | C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-] |
Canonical SMILES | C[N+]1(CCC2=CC3=C(C=C2C1C4C5=C(C6=C(C=C5)OCO6)C(=O)O4)OCO3)C.[I-] |
Appearance | Solid powder |
Description | Bicuculline methiodide is a GABA(A) receptor antagonist. Bicuculline methiodide attenuates inflammation by inhibiting the production of proinflammatory cytokines, such as tumor necrosis factor-alpha, and by increasing the production of the anti-inflammatory cytokine interleukin-10, both of which play important roles in the pathogenesis of sepsis. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Bicuculline methiodide |
Reference | 1: Remler MP, Marcussen WH. Bicuculline methiodide in the blood-brain barrier-epileptogen model of epilepsy. Epilepsia. 1985 Jan-Feb;26(1):69-73. PubMed PMID: 3971950. 2: Barolet AW, Li A, Liske S, Morris ME. Antagonist actions of bicuculline methiodide and picrotoxin on extrasynaptic gamma-aminobutyric acid receptors. Can J Physiol Pharmacol. 1985 Nov;63(11):1465-70. PubMed PMID: 3000559. 3: Ueda H, Ge M, Satoh M, Takagi H. Subconvulsive doses of intracisternal bicuculline methiodide, a GABAA receptor antagonist, produce potent analgesia as measured in the tail pinch test in mice. Eur J Pharmacol. 1987 Apr 7;136(1):129-31. PubMed PMID: 3036541. 4: Maksay G. Differential effects of thiocyanate on the binding thermodynamics of bicuculline methiodide versus SR95531 (gabazine) to the gamma-aminobutyric acid receptor-ionophore complex. Biochem Pharmacol. 1998 Sep 15;56(6):729-31. PubMed PMID: 9751077. 5: Uemura S, Kimura H. Amygdaloid kindling with bicuculline methiodide in rats. Exp Neurol. 1988 Dec;102(3):346-53. PubMed PMID: 3197791. 6: Di Scala G, Schmitt P, Karli P. Flight induced by infusion of bicuculline methiodide into periventricular structures. Brain Res. 1984 Sep 10;309(2):199-208. PubMed PMID: 6478218. 7: Gruenthal M, Armstrong DR, Ault B, Nadler JV. Comparison of seizures and brain lesions produced by intracerebroventricular kainic acid and bicuculline methiodide. Exp Neurol. 1986 Sep;93(3):621-30. PubMed PMID: 3743707. 8: Turski L, Diedrichs S, Klockgether T, Schwarz M, Turski WA, Sontag KH, Bortolotto ZA, Calderazzo-Filho LS, Cavalheiro EA. Paradoxical anticonvulsant activity of the gamma-aminobutyrate antagonist bicuculline methiodide in the rat striatum. Synapse. 1991 Jan;7(1):14-20. PubMed PMID: 2006466. 9: Hsu DZ, Liu MY. Effect of GABA(A) receptor antagonist bicuculline methiodide on hypotension in endotoxin-intoxicated rats. Toxicology. 2004 Aug 5;200(2-3):213-9. PubMed PMID: 15212817. 10: Cavalheiro EA, Bortolotto ZA, Turski L. Microinjections of the gamma-aminobutyrate antagonist, bicuculline methiodide, into the caudate-putamen prevent amygdala-kindled seizures in rats. Brain Res. 1987 May 19;411(2):370-2. PubMed PMID: 3607440. 11: Hsu DZ, Liu MY. Bicuculline methiodide attenuates hepatic injury and decreases mortality in septic rats: role of cytokines. Shock. 2004 Oct;22(4):347-50. PubMed PMID: 15377890. 12: Johnson SW, Seutin V. Bicuculline methiodide potentiates NMDA-dependent burst firing in rat dopamine neurons by blocking apamin-sensitive Ca2+-activated K+ currents. Neurosci Lett. 1997 Aug 1;231(1):13-6. PubMed PMID: 9280156. 13: Kyriazi HT, Carvell GE, Brumberg JC, Simons DJ. Quantitative effects of GABA and bicuculline methiodide on receptive field properties of neurons in real and simulated whisker barrels. J Neurophysiol. 1996 Feb;75(2):547-60. PubMed PMID: 8714634. 14: Franklin PH, Zhang G, Tripp ED, Murray TF. Adenosine A1 receptor activation mediates suppression of (-) bicuculline methiodide-induced seizures in rat prepiriform cortex. J Pharmacol Exp Ther. 1989 Dec;251(3):1229-36. PubMed PMID: 2600813. 15: Mares P, Chino M, Kubová H, Mathern P, Veliký M. Convulsant action of systemically administered glutamate and bicuculline methiodide in immature rats. Epilepsy Res. 2000 Dec;42(2-3):183-9. PubMed PMID: 11074190. 16: Jones MS, Barth DS. Effects of bicuculline methiodide on fast (>200 Hz) electrical oscillations in rat somatosensory cortex. J Neurophysiol. 2002 Aug;88(2):1016-25. PubMed PMID: 12163550. 17: Weng X, Rosenberg HC. Infusion of bicuculline methiodide into the tectum: model specificity of pro- and anticonvulsant actions. Epilepsy Res. 1992 Jun;12(1):1-8. PubMed PMID: 1526225. 18: Nonogaki K, Iguchi A, Sakamoto N. Bicuculline methiodide influences the central nervous system to produce hyperglycemia in rats. J Neuroendocrinol. 1994 Aug;6(4):443-6. PubMed PMID: 7987375. 19: Maksay G, Ticku MK. Kinetic differences in GABA receptor binding following GABA and bicuculline methiodide pretreatment. Neurosci Lett. 1984 Oct 12;51(2):219-24. PubMed PMID: 6096774. 20: Hwa GG, Avoli M. Cesium potentiates epileptiform activities induced by bicuculline methiodide in rat neocortex maintained in vitro. Epilepsia. 1991 Nov-Dec;32(6):747-54. PubMed PMID: 1683833. |
PubChem Compound | 104871 |
Last Modified | Nov 12 2021 |
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